Cas no 1160574-37-7 (3-Bromo-5-chloro-2-iodobenzonitrile)

• Product Name: 3-Bromo-5-chloro-2-iodobenzonitrile
• CAS No: 1160574-37-7
• MF: C₇H₂BrClIN
• MW: 342.358952045441
• CID: 4574276
• PubChem ID: 50997964
• Update Time: 2025-06-11

3-Bromo-5-chloro-2-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-iodobenzonitrile
• BS-53201
• MFCD11846071
• E76603
• 1160574-37-7

• MDL： MFCD11846071
• Inchi： 1S/C7H2BrClIN/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H
• InChI Key： SMWDNNGGYPAOGE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=CC(Br)=C1I

Computed Properties

• Exact Mass: 340.81039g/mol
• Monoisotopic Mass: 340.81039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-Bromo-5-chloro-2-iodobenzonitrile

3-Bromo-5-chloro-2-iodobenzonitrile (CAS No. 1160574-37-7): An Overview of Its Synthesis, Properties, and Applications

3-Bromo-5-chloro-2-iodobenzonitrile (CAS No. 1160574-37-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's synthesis, physical and chemical properties, and its potential uses in various scientific and industrial contexts.

The synthesis of 3-Bromo-5-chloro-2-iodobenzonitrile involves a series of well-defined chemical reactions. One common approach is the sequential halogenation and nitrile formation on a benzene ring. The starting material, typically a substituted benzene derivative, undergoes bromination, chlorination, and iodination in a controlled manner to introduce the desired halogen substituents. The final step involves the introduction of the nitrile group through a cyano substitution reaction. This multistep process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, 3-Bromo-5-chloro-2-iodobenzonitrile is a solid at room temperature with a molecular weight of 348.38 g/mol. It exhibits low solubility in water but is soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The compound's melting point is around 100°C, and it has a characteristic nitrile functional group that imparts unique chemical reactivity.

The chemical reactivity of 3-Bromo-5-chloro-2-iodobenzonitrile is influenced by its multiple halogen substituents and the nitrile group. The presence of bromine, chlorine, and iodine atoms makes it an excellent precursor for various coupling reactions, including Suzuki-Miyaura coupling, Stille coupling, and Ullmann coupling. These reactions are widely used in the synthesis of complex organic molecules and pharmaceuticals. The nitrile group can also undergo hydrolysis to form carboxylic acids or reduction to form primary amines, providing additional synthetic versatility.

In the field of medicinal chemistry, 3-Bromo-5-chloro-2-iodobenzonitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with antitumor activity against specific cancer cell lines. The ability to fine-tune the structure through functional group manipulation allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its applications in medicinal chemistry, 3-Bromo-5-chloro-2-iodobenzonitrile has found use in materials science. Its unique electronic properties make it suitable for the preparation of functional materials such as organic semiconductors and photovoltaic materials. The halogenated benzene ring provides electronic conjugation that can be exploited to design materials with tailored optoelectronic properties. Additionally, the nitrile group can participate in π-stacking interactions, which are crucial for enhancing material performance in devices like organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The environmental impact of 3-Bromo-5-chloro-2-iodobenzonitrile is an important consideration in its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential risks to human health and the environment. Research into greener synthetic methods that reduce waste generation and improve atom economy is ongoing to ensure sustainable production processes.

In conclusion, 3-Bromo-5-chloro-2-iodobenzonitrile (CAS No. 1160574-37-7) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of halogen substituents and a nitrile functional group provides a rich platform for further exploration and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.